3-Cyclopropoxy-5-methoxy-N-methylaniline
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Description
3-Cyclopropoxy-5-methoxy-N-methylaniline is a substituted aromatic amine featuring a cyclopropoxy group at the 3-position and a methoxy group at the 5-position of the benzene ring, with an N-methylamine moiety.
Properties
Molecular Formula |
C11H15NO2 |
|---|---|
Molecular Weight |
193.24 g/mol |
IUPAC Name |
3-cyclopropyloxy-5-methoxy-N-methylaniline |
InChI |
InChI=1S/C11H15NO2/c1-12-8-5-10(13-2)7-11(6-8)14-9-3-4-9/h5-7,9,12H,3-4H2,1-2H3 |
InChI Key |
BWUOPCDJOKPSIH-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CC(=CC(=C1)OC2CC2)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-5-methoxy-N-methylaniline typically involves the reaction of 3-methoxy-N-methylaniline with cyclopropyl bromide under basic conditions. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.
Industrial Production Methods
Industrial production of 3-Cyclopropoxy-5-methoxy-N-methylaniline follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production costs.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-5-methoxy-N-methylaniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinone derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Substitution: The methoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Substitution reactions often require catalysts like palladium on carbon and conditions such as elevated temperatures and pressures.
Major Products Formed
The major products formed from these reactions include quinone derivatives, amine derivatives, and various substituted aniline compounds.
Scientific Research Applications
3-Cyclopropoxy-5-methoxy-N-methylaniline is utilized in various scientific research fields:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.
Industry: It is used in the production of dyes, pigments, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-5-methoxy-N-methylaniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest its involvement in oxidative stress and signal transduction pathways.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Physicochemical Properties
The following table compares 3-Cyclopropoxy-5-methoxy-N-methylaniline with key analogs based on substituent variations:
*Inferred from substituent properties and analogs.
Key Observations:
- Molecular Weight : The methoxy analog (193.24 g/mol) is heavier than its fluoro counterpart (181.21 g/mol) due to the larger methoxy group. Pyridine and naphthalene derivatives exhibit higher molecular weights due to aromatic extensions.
- Solubility : Methoxy and cyclopropoxy groups may enhance solubility in polar aprotic solvents (e.g., DMSO) compared to fluorine, which is smaller and less polar. Naphthalene-based analogs likely have reduced aqueous solubility due to hydrophobicity .
- Stability : Light sensitivity is common in aromatic amines (e.g., fluoro analog stored in dark conditions), suggesting similar precautions for the methoxy variant .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
